N-(2-furylmethyl)-4-methyl-N-phenylbenzenesulfonamide

• IUPAC Name: N-(furan-2-ylmethyl)-4-methyl-N-phenylbenzenesulfonamide
• InChI: InChI=1S/C18H17NO3S/c1-15-9-11-18(12-10-15)23(20,21)19(14-17-8-5-13-22-17)16-6-3-2-4-7-16/h2-13H,14H2,1H3
• InChI Key: OMVDVAYCWIBAEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CO2)C3=CC=CC=C3
• Molecular Formula: C18H17NO3S
• Molecular Weight: 327.4 g/mol

Description

N-(2-furylmethyl)-4-methyl-N-phenylbenzenesulfonamide, also known as FMS, is a chemical compound that has been studied in the field of medicinal chemistry for its potential therapeutic applications. This compound has been shown to possess a range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In

Mechanism of Action

The exact mechanism of action of N-(2-furylmethyl)-4-methyl-N-phenylbenzenesulfonamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the inflammatory response. N-(2-furylmethyl)-4-methyl-N-phenylbenzenesulfonamide has also been shown to induce apoptosis (programmed cell death) in cancer cells, which may contribute to its anti-cancer properties.
Biochemical and Physiological Effects:
N-(2-furylmethyl)-4-methyl-N-phenylbenzenesulfonamide has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in the inflammatory response. N-(2-furylmethyl)-4-methyl-N-phenylbenzenesulfonamide has also been shown to inhibit the proliferation of cancer cells and induce apoptosis. In addition, N-(2-furylmethyl)-4-methyl-N-phenylbenzenesulfonamide has been shown to inhibit the replication of certain viruses, such as HIV.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-furylmethyl)-4-methyl-N-phenylbenzenesulfonamide is its versatility in terms of its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-cancer, and anti-viral properties, which make it a potential candidate for the treatment of a range of diseases. However, one limitation of N-(2-furylmethyl)-4-methyl-N-phenylbenzenesulfonamide is its relatively low solubility in water, which may make it difficult to administer in certain forms.

Future Directions

There are several future directions for the research of N-(2-furylmethyl)-4-methyl-N-phenylbenzenesulfonamide. One potential direction is to explore its potential as a treatment for other inflammatory diseases, such as asthma and colitis. Another potential direction is to investigate its potential as a treatment for other types of cancer, such as lung cancer and prostate cancer. In addition, further research could be conducted to explore the mechanism of action of N-(2-furylmethyl)-4-methyl-N-phenylbenzenesulfonamide and to identify potential drug targets for its therapeutic applications.

Synthesis Methods

The synthesis of N-(2-furylmethyl)-4-methyl-N-phenylbenzenesulfonamide involves the reaction of 4-methylbenzenesulfonyl chloride with N-phenyl-N-(2-furylmethyl)amine in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain the pure form of N-(2-furylmethyl)-4-methyl-N-phenylbenzenesulfonamide.

Scientific Research Applications

N-(2-furylmethyl)-4-methyl-N-phenylbenzenesulfonamide has been studied extensively in the field of medicinal chemistry for its potential therapeutic applications. It has been shown to possess anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases such as arthritis. N-(2-furylmethyl)-4-methyl-N-phenylbenzenesulfonamide has also been shown to have anti-cancer properties, particularly against breast cancer cells. In addition, N-(2-furylmethyl)-4-methyl-N-phenylbenzenesulfonamide has been shown to possess anti-viral properties, making it a potential candidate for the treatment of viral infections such as HIV.